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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant work environment. This guide provides essential safety and logistical information for

the proper disposal of Pigment Violet 2, a common laboratory colorant. Adherence to these

procedures is critical to minimize environmental impact and maintain workplace safety.

Essential Safety Precautions and Handling
Before beginning any disposal procedure, it is crucial to be familiar with the inherent hazards of

Pigment Violet 2. This substance can cause skin and serious eye irritation and may lead to

respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE) must be

worn at all times.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.[2]

Respiratory Protection: An approved respirator should be used, especially in areas with

inadequate ventilation or when dust formation is likely.

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[2]

Safe Handling Practices:
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Avoid the formation of dust and aerosols.[2]

Ensure adequate ventilation in the handling area.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where Pigment Violet 2 is handled or stored.

Quantitative Data Summary
The following tables summarize the key quantitative data for Pigment Violet 2, compiled from

various safety data sheets.

Physical and Chemical Properties

Property Value

CAS Number 1326-04-1

EINECS Number 215-414-9

Molecular Weight 2374.2 g/mol

Molecular Formula C120H141MoN8O23PW

Appearance Violet powder

pH Value 7.0 - 8.0

Oil Absorption 45-55 g/100g

Density 1.60 g/cm³

Heat Resistance 160 °C

Source:[2][3]

Toxicological Data
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Test Result

Acute Oral Toxicity (LD50) > 5,000 mg/kg

Acute Dermal Toxicity (LD50) > 5,000 mg/kg

Source:[4]

Step-by-Step Disposal Procedure
The disposal of Pigment Violet 2 must be conducted in a manner that prevents environmental

contamination and complies with all applicable federal, state, and local regulations.[5][6]

Experimental Protocol for Waste Collection and Disposal:

Waste Identification: Classify waste containing Pigment Violet 2. Chemical waste

generators are responsible for determining if a discarded chemical is classified as hazardous

waste.[6]

Containerization:

Place spilled material or waste into a suitable, labeled, and closed container for disposal.

[2][6]

Use a vacuum or sweep up the material to avoid generating dust.[1][6]

Storage: Store the waste container in a cool, well-ventilated area, away from incompatible

materials such as strong oxidizing or reducing agents.[1]

Consultation and Transportation:

Consult with your institution's environmental health and safety (EHS) office or a licensed

waste disposal contractor to determine the appropriate disposal facility.

The product may be taken to a waste disposal site or an incineration plant after

consultation with the site operator and responsible authorities.[7]
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Documentation: Maintain accurate records of the waste generated, including the quantity

and date of disposal.

Environmental Precautions:

Prevent the substance from entering drains, sewers, or waterways.[5][8]

In case of a spill, contain the spillage to prevent further leakage if it is safe to do so.[5]

Disposal Procedure Workflow
The following diagram illustrates the logical workflow for the proper disposal of Pigment Violet
2.
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Start: Waste Generation

Step 1: Safety First

Step 2: Containment

Step 3: Temporary Storage

Step 4: Final Disposal

Pigment Violet 2 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Clean up spill using vacuum or broom

Place waste in a labeled, sealed container

Store in a cool, well-ventilated area

Consult EHS / Waste Disposal Contractor

Transport to an approved disposal facility
(e.g., Incineration Plant)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Pigment Violet 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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